N-(3,4-dimethoxybenzyl)-2-[3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]acetamide

Specification

• Molecular Formula: C22H23N3O5
• Molecular Weight: 409.4 g/mol
• IUPAC Name: N-[(3,4-dimethoxyphenyl)methyl]-2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]acetamide
• Standard InChI: InChI=1S/C22H23N3O5/c1-28-17-7-5-16(6-8-17)18-9-11-22(27)25(24-18)14-21(26)23-13-15-4-10-19(29-2)20(12-15)30-3/h4-12H,13-14H2,1-3H3,(H,23,26)
• Standard InChI Key: AKVDGVQIVYQDFT-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NCC3=CC(=C(C=C3)OC)OC
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NCC3=CC(=C(C=C3)OC)OC

Introduction

N-(3,4-Dimethoxybenzyl)-2-[3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]acetamide is a complex organic compound that belongs to the class of acetamides. It features a benzyl group attached to an acetamide moiety, which is further linked to a pyridazinone ring system. The presence of methoxy groups on both the benzyl and pyridazinone parts suggests potential biological activity due to the electron-donating properties of these groups.

Biological Activity and Potential Applications

While specific biological activity data for N-(3,4-Dimethoxybenzyl)-2-[3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]acetamide is not detailed in the available literature, compounds with similar structures often exhibit potential as therapeutic agents. For instance, pyridazinone derivatives have been studied for their anti-inflammatory, antimicrobial, and anticancer properties.

Potential Biological Activity	Possible Applications
Anti-inflammatory	Treatment of inflammatory diseases
Antimicrobial	Infection control and prevention
Anticancer	Cancer therapy and research

Research Findings and Future Directions

Given the lack of specific research findings on this compound, future studies should focus on its synthesis, characterization, and biological evaluation. Techniques such as molecular docking and in vitro assays could provide insights into its potential therapeutic applications.